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Compound of Interest

Compound Name: Sauristolactam

Cat. No.: B1681484 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Sauristolactam, a natural aristolactam compound used in research. Adherence to these

procedures is critical to ensure personnel safety and environmental protection, reflecting best

practices in laboratory chemical handling.

Chemical and Safety Data
Sauristolactam is classified as harmful if swallowed and very toxic to aquatic life with long-

lasting effects.[1] Proper handling and storage are crucial to mitigate risks. All quantitative and

safety data are summarized below.
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Property Data Reference

Chemical Name Sauristolactam (Saurolactam) [1][2]

CAS Number 128533-02-8 [1][2][3]

Molecular Formula C₁₇H₁₃NO₃ [1][3]

Molecular Weight 279.29 g/mol [1][2][3]

GHS Hazard Statements

H302: Harmful if

swallowedH410: Very toxic to

aquatic life with long lasting

effects

[1]

Storage Conditions

Powder: Store at -20°CIn

Solvent: Store at -80°CKeep

container tightly sealed in a

cool, well-ventilated area.

[1][2]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
[1]

Disposal Protocol for Sauristolactam
The primary directive for the disposal of Sauristolactam is to treat it as hazardous chemical

waste. The specific precautionary statement P501 advises to "Dispose of contents/ container to

an approved waste disposal plant".[1] The following protocol outlines the step-by-step

procedure for its safe handling and disposal in a laboratory setting.

Objective: To safely collect, store, and dispose of Sauristolactam waste in compliance with

institutional and regulatory standards.

Materials:

Appropriate Personal Protective Equipment (PPE): Safety goggles with side-shields,

protective gloves, impervious lab coat.[1]

Designated hazardous waste container (chemically compatible, with a secure lid).
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Hazardous waste labels.

Secondary containment bin.

Procedure:

Preparation and PPE: Before handling, ensure you are wearing the appropriate PPE,

including safety goggles, gloves, and a lab coat.[1] All handling of Sauristolactam waste

should be performed within a chemical fume hood to avoid inhalation.[1]

Waste Identification and Segregation:

Identify all waste streams containing Sauristolactam, including pure compound,

contaminated labware (e.g., pipette tips, vials), and solutions.

Do not mix Sauristolactam waste with incompatible materials such as strong acids,

alkalis, or strong oxidizing/reducing agents.[1]

Containerization:

Place all solid Sauristolactam waste (e.g., leftover powder, contaminated wipes) into a

designated, durable, and sealable hazardous waste container.

For liquid waste (Sauristolactam dissolved in solvent), use a chemically compatible, leak-

proof container. The first rinse of any emptied container that held Sauristolactam must

also be collected as hazardous waste.[4]

Ensure the container is not overfilled (a maximum of 80-90% capacity is recommended to

allow for expansion).

Labeling:

Clearly label the waste container with the words "Hazardous Waste."

Specify the full chemical name: "Sauristolactam."

List all components in the container, including solvents and their approximate

percentages.
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Indicate the associated hazards (e.g., "Toxic," "Hazardous to the Aquatic Environment").

Include the date of waste accumulation.

Storage:

Keep the waste container securely closed at all times, except when adding waste.[4]

Store the sealed container in a designated and clearly marked satellite accumulation area

or central hazardous waste storage area.

Utilize a secondary containment bin to prevent the spread of material in case of a leak.

Disposal:

Do not dispose of Sauristolactam down the drain or in the regular trash.[4] This is critical

due to its high aquatic toxicity.[1]

Arrange for the collection of the waste through your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal contractor.[5]

Follow all institutional procedures for waste pickup requests.

Sauristolactam Disposal Workflow
The following diagram illustrates the logical workflow for the proper and safe disposal of

Sauristolactam waste from identification to final disposal.
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Caption: Workflow for the safe disposal of Sauristolactam waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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